Cas no 1518-28-1 (1,3-Propanediol, 2-(2-phenylethyl)-)
1518-28-1 structure
Product Name:1,3-Propanediol, 2-(2-phenylethyl)-
CAS No:1518-28-1
MF:C11H16O2
MW:180.243543624878
CID:1325025
PubChem ID:15291638
Update Time:2025-04-20
1,3-Propanediol, 2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-(2-phenylethyl)-
- CNSSIRNAFSJOFW-UHFFFAOYSA-N
- 2-(2-phenylethyl)-1,3-propanediol
- 1518-28-1
- SCHEMBL4595228
- DA-44153
-
- Inchi: 1S/C11H16O2/c12-8-11(9-13)7-6-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
- InChI Key: CNSSIRNAFSJOFW-UHFFFAOYSA-N
- SMILES: OCC(CO)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.5Ų
1,3-Propanediol, 2-(2-phenylethyl)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
1518-28-1 (1,3-Propanediol, 2-(2-phenylethyl)-) Related Products
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